(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-thiophen-3-yl-1-(4-thiophen-2-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H17NOS2/c18-16(4-3-13-7-11-19-12-13)17-8-5-14(6-9-17)15-2-1-10-20-15/h1-4,7,10-12,14H,5-6,8-9H2/b4-3+
• InChI Key: DSOWZZDYXKVGSO-ONEGZZNKSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1CN(CCC1C2=CC=CS2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C16H17NOS2
• Molecular Weight: 303.4 g/mol

Description

(E)-1-(4-(thiophen-2-yl)piperidin-1-yl)-3-(thiophen-3-yl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific research community. It is a potent inhibitor of a specific enzyme, making it a potential therapeutic target for various diseases.

Scientific Research Applications

Thiophene Derivatives in Scientific Research

Thiophene analogues, including those of known carcinogens, have been synthesized and evaluated for potential carcinogenicity. These studies, focusing on the biological activity of molecules with aromatic rings replaced by thiophene, highlight the importance of understanding the chemical and biological behavior of such compounds, potentially indicating their relevance in carcinogenicity studies (Ashby et al., 1978). Moreover, thiophene and its derivatives play a crucial role in medicinal chemistry, being part of bioactive molecules used in drug design. The significance of furan and thiophene substituents has been demonstrated in various therapeutic areas, such as antiviral, antitumor, and antimycobacterial applications (Ostrowski, 2022).